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Compound of Interest

Compound Name: T20-M

Cat. No.: B15584007

Disclaimer: These notes are intended for research, scientific, and drug development
professionals. They are not a substitute for professional medical advice.

Introduction

T20-M is a combination oral antihyperglycemic agent used in the management of type 2
diabetes mellitus. It consists of two active ingredients: Teneligliptin, a dipeptidyl peptidase-4
(DPP-4) inhibitor, and Metformin, a biguanide. This combination therapy leverages distinct
mechanisms of action to achieve greater glycemic control. Metformin reduces hepatic glucose
production and intestinal glucose absorption, while Teneligliptin increases insulin secretion and
decreases glucagon levels in a glucose-dependent manner.[1]

These application notes provide a summary of dosage and administration guidelines based on
available information, along with relevant experimental protocols for researchers.

Dosage and Administration

Proper dosage and administration of T20-M are crucial for achieving optimal glycemic control
and minimizing adverse effects. The following table summarizes key quantitative data
regarding its use.

Table 1: T20-M Dosage and Administration Summary
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Parameter Guideline Source
Route of Administration Oral [1]
Frequency Once daily [1]

Can be taken with or without
Administration with Food food. Taking with food may [1]
reduce stomach upset.

Tablet. Swallow whole with
Formulation water. Do not crush, chew, or [1]

break.

Store in a cool, dry place away
Storage from sunlight, at 10°C to 25°C [1]
or below 30°C.

Mechanism of Action

The synergistic effect of T20-M is due to the complementary mechanisms of its two
components, Teneligliptin and Metformin.

o Metformin: The primary mechanism of metformin is the activation of AMP-activated protein
kinase (AMPK).[2][3][4] This leads to the inhibition of hepatic gluconeogenesis (glucose
production in the liver).[2][4][5] It also decreases the intestinal absorption of glucose and
improves insulin sensitivity by increasing peripheral glucose uptake and utilization.[2][5]

» Teneligliptin: As a DPP-4 inhibitor, Teneligliptin prevents the inactivation of incretin hormones
such as glucagon-like peptide-1 (GLP-1).[4] Elevated levels of active GLP-1 stimulate insulin
release from pancreatic (3-cells and suppress glucagon secretion from pancreatic a-cells,
both in a glucose-dependent manner. This ultimately leads to lower blood glucose levels.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols: T20-M (Teneligliptin
and Metformin)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584007#t20-m-dosage-and-administration-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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